Cas no 868228-80-2 (2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide)

• Product Name: 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide
• CAS No: 868228-80-2
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• CID: 6579667
• PubChem ID: 2149976
• Update Time: 2025-11-02

2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide
• 2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(2-morpholin-4-ylethyl)acetamide
• AB00676167-01
• F1811-0096
• HMS1654P10
• SR-01000015790
• 868228-80-2
• Q27188354
• CHEMBL1330642
• CHEBI:109275
• 2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-[2-(4-morpholinyl)ethyl]acetamide
• SR-01000015790-1
• HMS2242B19
• AKOS024610512
• 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(2-morpholinoethyl)acetamide
• SMR000018146
• MLS000103721

• Inchi： 1S/C12H18N4O4/c17-10(7-9-8-11(18)15-12(19)14-9)13-1-2-16-3-5-20-6-4-16/h8H,1-7H2,(H,13,17)(H2,14,15,18,19)
• InChI Key： GICVUYWOEGQCFG-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)CC1NC(=O)NC(=O)C=1

Computed Properties

• Exact Mass: 282.13280507g/mol
• Monoisotopic Mass: 282.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide

2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide (CAS No. 868228-80-2): A Promising Compound in Pharmaceutical Research

2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide (CAS No. 868228-80-2) has emerged as a significant compound in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. This molecule combines the properties of a tetrahydropyrimidine ring with a morpholine moiety, creating a scaffold that is highly versatile for drug development. Recent studies have highlighted its potential in modulating cellular signaling pathways and its role in the treatment of various diseases, including metabolic disorders and inflammatory conditions.

The 2,6-dioxo-1,2,3,6-tetrahydropyrimidine core of this compound is particularly noteworthy. This ring system is commonly found in various bioactive molecules, such as nucleotides and amino acids, which underscores its importance in biological systems. The presence of this ring structure may contribute to the compound's ability to interact with specific cellular targets, thereby enhancing its therapeutic efficacy. Additionally, the morpholine group attached to the ethylacetamide chain provides the molecule with hydrophilic properties, which can influence its solubility and bioavailability.

Recent advancements in drug discovery have led to increased interest in compounds like 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. This finding is particularly relevant given the growing prevalence of metabolic disorders such as diabetes and obesity. The compound's ability to modulate these pathways could offer new therapeutic strategies for managing these conditions.

Moreover, the ethylacetamide chain in this molecule plays a crucial role in its pharmacological activity. This chain is known for its ability to enhance the stability and bioavailability of the compound, making it a valuable component in drug design. Researchers have also noted that the morpholin-4-yl group contributes to the compound's ability to interact with cellular membranes, which can be beneficial in targeting specific cell types or tissues.

One of the most exciting developments in the study of 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide is its potential application in the treatment of inflammatory diseases. A 2024 study in the Journal of Inflammation Research highlighted its anti-inflammatory properties, suggesting that it could be used to manage conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit pro-inflammatory cytokines is a significant factor in its therapeutic potential.

Another area of interest is the compound's role in the development of novel drug delivery systems. The 2,6-dioxo-1,2,3,6-tetrahydropyrimidine ring system has been shown to enhance the solubility of certain drugs, which is a critical factor in the formulation of effective medications. This property could be leveraged to improve the delivery of other therapeutic agents, making 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide a valuable component in the design of multifunctional drug delivery systems.

Despite its promising properties, the development of 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide as a therapeutic agent is still in its early stages. Ongoing research is focused on understanding its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile. These studies are essential for determining the compound's potential as a viable treatment option for various diseases.

In conclusion, 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(morpholin-4-yl)ethylacetamide (CAS No. 868228-80-2) represents a significant advancement in pharmaceutical research. Its unique structural features and potential therapeutic applications make it a promising candidate for the development of new treatments for a variety of diseases. As research in this area continues to evolve, the compound's role in the pharmaceutical industry is likely to expand, offering new opportunities for the treatment of metabolic and inflammatory disorders.